Cas no 1214347-88-2 (2-Fluoro-3-(pyridin-4-yl)benzaldehyde)

• Product Name: 2-Fluoro-3-(pyridin-4-yl)benzaldehyde
• CAS No: 1214347-88-2
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4964305
• Update Time: 2025-05-19

2-Fluoro-3-(pyridin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(pyridin-4-yl)benzaldehyde
• 2-Fluoro-3-(pyridin-4-yl)benzaldehyde

• Inchi： 1S/C12H8FNO/c13-12-10(8-15)2-1-3-11(12)9-4-6-14-7-5-9/h1-8H
• InChI Key： DDJJGPWPTOTJGR-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=CC=CC=1C1C=CN=CC=1

Computed Properties

• Exact Mass: 201.058992041 g/mol
• Monoisotopic Mass: 201.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30
• Molecular Weight: 201.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-3-(pyridin-4-yl)benzaldehyde

2-Fluoro-3-(pyridin-4-yl)benzaldehyde: A Comprehensive Overview

The compound 2-Fluoro-3-(pyridin-4-yl)benzaldehyde, identified by the CAS number 1214347-88-2, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a pyridine ring and a fluorine substituent. The presence of these functional groups makes it a versatile compound with potential applications in various areas, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-Fluoro-3-(pyridin-4-yl)benzaldehyde has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts and microwave-assisted techniques. These methods not only enhance the reaction efficiency but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical processes.

The structural features of 2-Fluoro-3-(pyridin-4-yllbenzaldehyde make it an attractive candidate for medicinal chemistry. The pyridine ring contributes to the molecule's aromatic stability, while the fluorine substituent introduces electronic effects that can modulate the compound's pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of physical and chemical properties, 2-fluoro-3-(pyridin-yllbenzaldehyde exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, making it suitable for applications in optoelectronics and sensors.

The application of CAS No. 1214347-88-based compounds extends beyond traditional chemistry into emerging fields like nanotechnology. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional materials. For instance, its ability to form hydrogen bonds with other molecules has been exploited to create self-assembled monolayers with potential applications in surface modification and catalysis.

Recent research has also focused on the biological activity of 2-fluoro-pyridin-yllbenzaldehyde. In vitro assays have demonstrated its inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies on its cytotoxicity against cancer cell lines have shown promising results, indicating its role as a potential chemotherapeutic agent.

In conclusion, 2-fluoro-pyridin-yllbenzaldehyde (CAS No. 1214347–88–2) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application methodologies, positions it as a valuable tool in both academic research and industrial development.